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Compound of Interest

Compound Name: Oxazine-170

Cat. No.: B1263324 Get Quote

Introduction

Oxazine-170 perchlorate is a versatile fluorescent dye widely used in various research and

development applications, including laser systems, fluorescence imaging, and the development

of biosensors.[1][2] It is characterized by a broad excitation spectrum and a distinct emission in

the red region of the visible spectrum, typically around 645 nm. The accuracy and

reproducibility of experiments involving Oxazine-170 are critically dependent on the correct

preparation and storage of its stock solutions. This document provides a detailed protocol for

the preparation, handling, and storage of Oxazine-170 stock solutions to ensure optimal

performance and stability.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of Oxazine-170
perchlorate, which are essential for accurate stock solution preparation.
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Property Value Citations

Chemical Name Oxazine 170 perchlorate [3]

CAS Number 62669-60-7 [3][4]

Molecular Weight 431.87 g/mol [2][3]

Appearance Powder [2][3]

Maximum Excitation (λmax) ~624 nm [2][3]

Maximum Emission ~645 nm

Solubility (in vitro)
DMSO: 100 mg/mL (231.55

mM); requires sonication.

Methanol, Ethanol: Soluble. [4][5][6]

Storage (Solid)
4°C, sealed, protected from

light and moisture.

Storage (Stock Solution)
-20°C: up to 1 month (sealed,

protected from light).
[7]

-80°C: up to 6 months (sealed,

protected from light).
[7]

Experimental Protocols
Safety Precautions
Before handling, consult the Safety Data Sheet (SDS) for Oxazine-170 perchlorate.

Hazard Statements: The compound may cause skin irritation (H315), serious eye irritation

(H319), and respiratory irritation (H335).[2][3]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

nitrile gloves, and safety glasses.[2][3]

Handling: Handle the powder and concentrated solutions inside a certified chemical fume

hood to avoid inhalation of the dust.
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Required Materials and Reagents
Oxazine-170 perchlorate (Dye content ≥95%)

High-purity, anhydrous Dimethyl Sulfoxide (DMSO)

Alternative solvents: Methanol or Ethanol (HPLC grade)

Analytical balance (readable to 0.1 mg)

Calibrated micropipettes and sterile tips

Amber glass or polypropylene vials with screw caps

Vortex mixer

Ultrasonic bath

Protocol for Preparing a 10 mM DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for many applications. Adjust calculations as needed for different target

concentrations.

Step 1: Equilibrate and Weigh

Allow the container of Oxazine-170 perchlorate powder to come to room temperature before

opening to prevent moisture condensation.

In a chemical fume hood, carefully weigh the desired amount of powder. For example, to

prepare 1 mL of a 10 mM solution, weigh out 4.32 mg of the powder.

Calculation:Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g) 0.001 L

x 0.010 mol/L x 431.87 g/mol = 0.00432 g = 4.32 mg

Step 2: Dissolution

Transfer the weighed powder into an appropriately sized amber vial.
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Add the calculated volume of high-purity DMSO. For a 10 mM stock from 4.32 mg, add 1.0

mL of DMSO. It is crucial to use newly opened, anhydrous DMSO as the compound's

solubility can be significantly impacted by absorbed moisture.

Tightly cap the vial and vortex thoroughly for 1-2 minutes.

Place the vial in an ultrasonic bath for 5-10 minutes to ensure complete dissolution.

Visually inspect the solution against a light source to confirm that no solid particles remain.

Step 3: Aliquoting and Storage

To avoid repeated freeze-thaw cycles that can degrade the dye, aliquot the stock solution

into smaller, single-use volumes (e.g., 20-50 µL) in light-protected vials.[7]

Clearly label each aliquot with the compound name, concentration, and preparation date.

For short-term storage (up to 1 month), store the aliquots at -20°C.[7]

For long-term storage (up to 6 months), store at -80°C.[7] Always ensure vials are tightly

sealed and protected from light.[7]
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Caption: Workflow for Oxazine-170 Stock Solution Preparation.

Logical Relationships in Solution Preparation
The quality of the final experimental data is directly linked to the precision and care taken

during the initial preparation of stock and working solutions. An accurate and carefully executed

protocol leads to reliable and reproducible results, whereas deviations or errors in preparation

can compromise the entire experiment.
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Caption: Impact of Preparation on Experimental Outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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